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Introduction
Mepanipyrim is a fungicide belonging to the anilinopyrimidine (AP) class, categorized under

FRAC (Fungicide Resistance Action Committee) Group 9.[1] Its mode of action involves the

inhibition of methionine biosynthesis, a crucial process for fungal growth and development.[1]

This document provides detailed application notes and protocols for the use of mepanipyrim in

managing key diseases in pome fruit (apples and pears), specifically targeting Apple Scab

(Venturia inaequalis) and Gray Mold (Botrytis cinerea).[2][3][4] Mepanipyrim is a non-systemic

fungicide with preventative action, primarily inhibiting the secretion of pathogen proteins.[2]

Target Diseases and Efficacy
Mepanipyrim is effective against a range of fungal pathogens. In pome fruit, its primary

applications are for the control of:

Apple Scab (Venturia inaequalis): A common and economically damaging disease affecting

leaves and fruit.[5][6][7][8]

Gray Mold (Botrytis cinerea): A post-harvest disease that can cause significant losses during

storage.[3][4]
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Due to the limited availability of specific product labels for mepanipyrim on pome fruit in

certain regions, the following tables provide a generalized summary of application parameters

based on available data for anilinopyrimidine fungicides and general pome fruit spray

guidelines. Users must consult the specific product label for the formulation of mepanipyrim
being used for legally binding application rates and pre-harvest intervals.

Table 1: Mepanipyrim Application Parameters for Pome Fruit Disease Control

Parameter Recommendation

Target Diseases
Apple Scab (Venturia inaequalis), Gray Mold

(Botrytis cinerea)

FRAC Group 9 (Anilinopyrimidine)

Mode of Action Inhibition of methionine biosynthesis

Formulation Type Commonly a Suspension Concentrate (SC)

Table 2: General Application Timing for Mepanipyrim on Pome Fruit

Growth Stage Target Disease Application Notes

Green Tip to Tight Cluster Apple Scab

Apply as a preventative spray,

especially if conditions are

favorable for primary scab

infection (cool, wet weather).

[7][9]

Pink Apple Scab

Continue preventative

applications to protect new

growth.

Petal Fall Apple Scab, Gray Mold

An important timing for both

scab and early gray mold

management.

Pre-Harvest Gray Mold

Apply in the weeks leading up

to harvest to reduce post-

harvest rot.[10]
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Experimental Protocols
The following protocols are generalized experimental designs for evaluating the efficacy of

mepanipyrim in field conditions.

Protocol 1: Efficacy of Mepanipyrim for the Control of
Apple Scab
Objective: To determine the effective application rate and timing of mepanipyrim for the control

of apple scab.

Materials:

Mepanipyrim formulation (e.g., 440 g/L Suspension Concentrate)

Commercial apple orchard with a history of apple scab

Airblast sprayer calibrated for the orchard

Untreated control plots

Standard grower practice fungicide program for comparison

Disease assessment tools (e.g., rating scales for leaf and fruit scab severity)

Weather monitoring equipment

Methodology:

Plot Design: Establish a randomized complete block design with a minimum of four

replications. Each plot should contain a sufficient number of trees to minimize edge effects.

Treatments:

Untreated Control

Mepanipyrim at various rates (e.g., low, medium, high)
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Standard grower fungicide program

Application Timing:

Initiate sprays at the green tip stage of apple development.[7][9]

Continue applications at 7-14 day intervals, depending on weather conditions and disease

pressure, through to the first cover spray.

Application Procedure:

Calibrate the airblast sprayer to ensure thorough coverage of the tree canopy.

Mix the required amount of mepanipyrim with water according to the product label.

Apply treatments under suitable weather conditions (avoiding high wind and rain).

Data Collection:

Assess apple scab incidence and severity on both leaves and fruit at regular intervals

throughout the growing season and at harvest.

Monitor weather data (temperature, rainfall, leaf wetness duration) to correlate with

infection periods.

Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to

determine significant differences between treatments.

Protocol 2: Pre-Harvest Application of Mepanipyrim to
Control Gray Mold in Storage
Objective: To evaluate the efficacy of pre-harvest mepanipyrim applications on the incidence

of gray mold on pome fruit during cold storage.

Materials:

Mepanipyrim formulation
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Commercial pear or apple orchard

Calibrated airblast sprayer

Untreated control plots

Cold storage facilities

Fruit assessment tools

Methodology:

Plot Design: Use a randomized complete block design as described in Protocol 1.

Treatments:

Untreated Control

Mepanipyrim applied at different pre-harvest intervals (e.g., 21 days, 14 days, and 7 days

before anticipated harvest).

Application Procedure:

Apply mepanipyrim as a full coverage spray.

Harvest and Storage:

Harvest fruit at commercial maturity from each plot.

Place fruit in commercial storage containers and store under standard cold storage

conditions for the specific cultivar.

Data Collection:

After a predetermined storage period (e.g., 90 and 180 days), assess a random sample of

fruit from each treatment for the incidence and severity of gray mold.

Data Analysis: Statistically analyze the data to determine the effect of pre-harvest application

timing on gray mold development in storage.
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Caption: Proposed mode of action of Mepanipyrim in inhibiting fungal infection.
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Caption: Logical workflow for the field application of Mepanipyrim on pome fruit.
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Resistance Management
The risk of fungicide resistance development with single-site inhibitors like mepanipyrim
(FRAC Group 9) is a significant concern.[1] To ensure the long-term efficacy of this active

ingredient, a robust resistance management strategy is essential.

Rotation: Do not apply mepanipyrim or other FRAC Group 9 fungicides consecutively.

Rotate with fungicides from different FRAC groups that have proven efficacy against the

target pathogens.[5]

Tank Mixing: When disease pressure is high, consider tank-mixing mepanipyrim with a

multi-site fungicide (e.g., captan, mancozeb).[5] Always perform a jar test to ensure physical

compatibility before mixing in the spray tank.

Limit Applications: Adhere to the maximum number of applications per season as specified

on the product label and by FRAC guidelines. For anilinopyrimidines, a maximum of four

applications per season is generally recommended.[2]

Use Preventatively: Apply mepanipyrim as a preventative treatment before the

establishment of the disease.[2]

Follow Label Rates: Always use the recommended application rates. Using lower rates can

lead to sublethal doses that may accelerate the development of resistant fungal populations.

[5]

Conclusion
Mepanipyrim is a valuable tool for the management of apple scab and gray mold in pome fruit

production. Its effective use relies on proper application timing, adherence to resistance

management strategies, and consultation of specific product labels for precise application rates

and pre-harvest intervals. The protocols and guidelines presented here provide a framework for

researchers and scientists to develop and evaluate effective and sustainable disease

management programs incorporating mepanipyrim.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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